Cas no 1998336-17-6 (2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol)

• Product Name: 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol
• CAS No: 1998336-17-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5973755
• PubChem ID: 165735089
• Update Time: 2025-10-29

2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol
• 1998336-17-6
• EN300-1820692

• Inchi： 1S/C8H13N3O/c1-6-3-11-8(4-10-6)2-7(9)5-12/h3-4,7,12H,2,5,9H2,1H3
• InChI Key： XCADFLISVTZUDL-UHFFFAOYSA-N
• SMILES： OCC(CC1C=NC(C)=CN=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72Ų

Additional information on 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol

Comprehensive Overview of 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol (CAS No. 1998336-17-6)

In the realm of pharmaceutical and biochemical research, 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol (CAS No. 1998336-17-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazine backbone and amino-alcohol functional groups, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural similarity to bioactive molecules that interact with central nervous system (CNS) targets, making it a promising candidate for further exploration.

The compound's chemical name reflects its intricate structure: a 5-methylpyrazin-2-yl group attached to a propanol chain with an amino substituent. This configuration grants it both hydrophilic and lipophilic properties, a balance critical for bioavailability in drug design. Recent literature highlights its role as a potential intermediate in synthesizing small molecule therapeutics, especially those targeting neurological pathways. The presence of the pyrazine ring – a nitrogen-containing heterocycle – contributes to its ability to form hydrogen bonds, a feature often exploited in rational drug design.

Current trends in AI-assisted molecular discovery have brought renewed attention to compounds like 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol. Machine learning models trained on chemical databases frequently identify this scaffold as having favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This aligns with growing industry demand for computational chemistry solutions that can predict compound behavior before synthesis. Notably, the methyl group at the 5-position of the pyrazine ring appears to influence metabolic stability – a hot topic in preclinical research circles.

From a synthetic chemistry perspective, the 1998336-17-6 compound offers intriguing possibilities. Its amino alcohol functionality serves as a versatile handle for further derivatization, allowing medicinal chemists to explore structure-activity relationships. Recent patents have described its incorporation into kinase inhibitor scaffolds, particularly those targeting protein-protein interactions – a frontier in cancer therapeutics. The scientific community continues to investigate whether modifications to its propanol side chain could enhance target selectivity.

Analytical characterization of 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol presents interesting challenges and opportunities. Advanced techniques like NMR crystallography and high-resolution mass spectrometry are being employed to fully elucidate its solid-state properties and solution-phase behavior. These studies gain importance as regulatory agencies emphasize polymorph control in active pharmaceutical ingredients. The compound's potential to form co-crystals with carboxylic acids is another area attracting research attention.

In the context of green chemistry initiatives, synthetic routes to CAS 1998336-17-6 are being reevaluated. Recent publications describe catalytic asymmetric synthesis methods that improve atom economy while controlling stereochemistry – crucial since the chiral center in this molecule could significantly impact biological activity. These developments respond to the pharmaceutical industry's push toward more sustainable manufacturing processes.

The commercial landscape for 2-amino-3-(5-methylpyrazin-2-yl)propan-1-ol reflects its growing importance. While still primarily a research chemical, several contract research organizations now offer custom synthesis services, indicating expanding demand. Market analysts note increased interest from companies developing neuromodulators and GPCR-targeted therapies, though specific applications remain proprietary. The compound's supply chain considerations – including stability under various storage conditions – are becoming topics of practical research.

Looking forward, 1998336-17-6 exemplifies how heterocyclic building blocks continue to drive innovation in medicinal chemistry. Its dual functionality as both hydrogen bond donor and acceptor makes it particularly valuable in fragment-based drug discovery approaches. As cryo-EM techniques improve our understanding of drug-target interactions at atomic resolution, compounds with precisely positioned nitrogen atoms – like this pyrazine derivative – may gain further prominence. The scientific community eagerly anticipates published structure-activity data that could reveal this molecule's full potential.